Cas no 2034270-66-9 (6-(oxan-4-ylmethoxy)-N-prop-2-ynylpyridine-3-carboxamide)

• Product Name: 6-(oxan-4-ylmethoxy)-N-prop-2-ynylpyridine-3-carboxamide
• CAS No: 2034270-66-9
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 6011774
• PubChem ID: 92085376
• Update Time: 2025-06-08

6-(oxan-4-ylmethoxy)-N-prop-2-ynylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(oxan-4-ylmethoxy)-N-prop-2-ynylpyridine-3-carboxamide
• N-(prop-2-yn-1-yl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide
• F6475-4946
• 6-[(oxan-4-yl)methoxy]-N-(prop-2-yn-1-yl)pyridine-3-carboxamide
• AKOS026689921
• 2034270-66-9
• CCG-337162

• Inchi： 1S/C15H18N2O3/c1-2-7-16-15(18)13-3-4-14(17-10-13)20-11-12-5-8-19-9-6-12/h1,3-4,10,12H,5-9,11H2,(H,16,18)
• InChI Key： FGXSVMFSHDQBKH-UHFFFAOYSA-N
• SMILES： C1=NC(OCC2CCOCC2)=CC=C1C(NCC#C)=O

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.4Ų

Additional information on 6-(oxan-4-ylmethoxy)-N-prop-2-ynylpyridine-3-carboxamide

6-(Oxan-4-ylmethoxy)-N-prop-2-ynylpyridine-3-carboxamide: A Comprehensive Overview

6-(Oxan-4-ylmethoxy)-N-prop-2-ynylpyridine-3-carboxamide, identified by the CAS Registry Number 2034270-66-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The compound's name reflects its structural composition, with the oxan group indicating the presence of a six-membered oxygen-containing ring, while the propargyl moiety suggests the presence of a triple bond within the molecule.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have explored various solvent systems and reaction conditions to optimize the yield and stability of 6-(Oxan-4-ylmethoxy)-N-propargylpyridine carboxamide. These studies have highlighted the importance of stereochemical control in achieving desired product configurations.

In terms of applications, this compound exhibits promising properties in several domains. In pharmacology, it has been investigated for its potential as a modulator of cellular signaling pathways. Preclinical studies suggest that it may act as an agonist or antagonist at specific receptor sites, making it a candidate for treating conditions such as inflammation, neurodegenerative diseases, and cancer. The compound's ability to penetrate cellular membranes efficiently has been attributed to its balanced hydrophilic and hydrophobic properties.

The structural versatility of 6-(Oxan-4-ylmethoxy)-N-propargylpyridine carboxamide also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of novel catalysts for organic transformations. Additionally, researchers have explored its use in polymer chemistry, where it serves as a building block for constructing functional polymers with tailored properties.

Recent studies have focused on understanding the environmental impact and biodegradability of this compound. Efforts are underway to develop eco-friendly synthesis routes and evaluate its toxicity profile. These investigations are crucial for ensuring that the compound can be safely integrated into commercial products without adverse effects on ecosystems.

In conclusion, 6-(Oxan-4-ylmethoxy)-N-propargylpyridine carboxamide (CAS No: 2034270-66-9) represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a valuable asset in both academic research and industrial development.